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Compound of Interest

Compound Name: 4-Nitrocatechol

Cat. No.: B145892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Nitrocatechol (CAS No: 3316-09-4), a significant compound in various research and

development fields. The information presented herein is curated to support laboratory work and

theoretical investigations.

Physical Properties of 4-Nitrocatechol
4-Nitrocatechol is a yellow to mustard-colored crystalline powder.[1][2] Its physical

characteristics are crucial for its handling, formulation, and application in experimental settings.

The melting point and solubility are fundamental parameters for the characterization and

application of 4-Nitrocatechol. The following table summarizes the reported values from

various sources.
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Physical Property Value Source(s)

Melting Point 174-176 °C PubChem[3]

173-177 °C
ChemicalBook, Thermo Fisher

Scientific[1][2][4]

172.0-178.0 °C Thermo Fisher Scientific[5]

Water Solubility Very slightly soluble to Soluble
ChemicalBook, Thermo Fisher

Scientific[1][2][6][7]

Predicted: 7.76 g/L FooDB[8]

Solubility in Organic Solvents Soluble in ethanol ChemicalBook[1][2][7]

Soluble in acetone Thermo Fisher Scientific[6]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the

melting point and solubility of 4-Nitrocatechol.

The melting point of 4-Nitrocatechol is determined using the capillary method, a standard

technique for organic compounds.

Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid phase at atmospheric pressure. For a pure crystalline solid, this transition occurs over a

narrow temperature range.

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

4-Nitrocatechol sample

Mortar and pestle
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Spatula

Thermometer

Procedure:

Sample Preparation: A small amount of 4-Nitrocatechol is finely ground using a mortar and

pestle to ensure uniform heat distribution.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 1-2 mm.[9]

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb.[9] This assembly is placed in the heating block

of a melting point apparatus.

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C

per minute, as the temperature approaches the expected melting point.[10]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.[9]
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Workflow for Melting Point Determination

A general protocol for determining the solubility of 4-Nitrocatechol in a given solvent involves

preparing a saturated solution and quantifying the dissolved solute.
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Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a

specific temperature to form a saturated solution.

Apparatus and Materials:

4-Nitrocatechol sample

Selected solvent (e.g., water, ethanol)

Vials or flasks with secure caps

Shaking incubator or magnetic stirrer

Analytical balance

Centrifuge

UV-Vis Spectrophotometer or HPLC system

Procedure:

Preparation of Supersaturated Solutions: An excess amount of 4-Nitrocatechol is added to

a known volume of the solvent in a series of vials.

Equilibration: The vials are sealed and agitated in a constant temperature environment (e.g.,

a shaking incubator) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Phase Separation: The solutions are allowed to stand, or are centrifuged, to separate the

undissolved solid from the saturated solution.

Quantification: A known volume of the clear supernatant is carefully removed and diluted.

The concentration of 4-Nitrocatechol in the diluted sample is then determined using a

suitable analytical technique, such as UV-Vis spectrophotometry (utilizing its chromophore)

or High-Performance Liquid Chromatography (HPLC).

Calculation: The solubility is calculated from the measured concentration and the dilution

factor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b145892?utm_src=pdf-body
https://www.benchchem.com/product/b145892?utm_src=pdf-body
https://www.benchchem.com/product/b145892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Add Excess 4-Nitrocatechol
to Solvent

 Equilibrate at
Constant Temperature

 Separate Solid and
Liquid Phases

 Quantify Solute in
Supernatant

 Calculate
Solubility

 End 

Click to download full resolution via product page

Workflow for Solubility Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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